2-fluoro-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

• IUPAC Name: 2-fluoro-N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C20H15FN2O4S/c1-12-6-8-18-16(10-12)22-20(24)14-11-13(7-9-17(14)27-18)23-28(25,26)19-5-3-2-4-15(19)21/h2-11,23H,1H3,(H,22,24)
• InChI Key: ZDLGDLFCPCIMJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NS(=O)(=O)C4=CC=CC=C4F)C(=O)N2
• Molecular Formula: C20H15FN2O4S
• Molecular Weight: 398.4 g/mol

Description

“2-fluoro-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide” is a chemical compound with the molecular formula C20H15FN2O4S. It has an average mass of 398.408 Da and a monoisotopic mass of 398.073669 Da. This product is intended for research use only.

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C20H15FN2O4S. The structure includes a benzenesulfonamide group, a dibenzo[b,f][1,4]oxazepin group, and a fluoro group.

Scientific Research Applications

Cyclooxygenase-2 Inhibition

Research on sulfonamide derivatives, including those with specific structural motifs similar to the requested compound, has shown significant potential in inhibiting cyclooxygenase-2 (COX-2). This enzyme plays a crucial role in inflammatory processes, and its selective inhibition is a target for developing anti-inflammatory drugs. Hashimoto et al. (2002) explored sulfonamide derivatives for their COX-2 inhibitory activities, highlighting the importance of fluorine substitution in enhancing selectivity and potency (Hashimoto, Imamura, Haruta, & Wakitani, 2002).

Asymmetric Synthesis

The compound's structural framework, specifically the dibenzo[b,f][1,4]oxazepine scaffold, is important in asymmetric synthesis, offering chiral centers for developing enantioselective reactions. Li, Lin, and Du (2019) reported on the asymmetric Mannich reaction involving dibenzo[b,f][1,4]oxazepines, providing a pathway to synthesize cyclic amines with chiral tetrasubstituted C-F stereocenters, crucial for medicinal chemistry applications (Li, Lin, & Du, 2019).

Antitumor Activity

Sulfonamide derivatives have also been investigated for their antitumor activities. Sławiński and Brzozowski (2006) synthesized a series of sulfonamide derivatives and evaluated their in vitro antitumor activities, demonstrating the potential of these compounds in targeting cancer cells (Sławiński & Brzozowski, 2006).

Environmental Contaminant Extraction

In environmental sciences, studies on sulfonamide compounds, including their extraction from soil samples, provide insights into environmental monitoring and the impact of industrial chemicals. Speltini et al. (2016) developed a method for the extraction of sulfonamide compounds from soil, indicating the relevance of these compounds in environmental chemistry (Speltini, Sturini, Maraschi, Porta, & Profumo, 2016).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It’s important to note that the mechanism of action can vary depending on the biological or chemical context.